Cas no 2228108-65-2 (2-amino-3-cyclopentyl-3-methylbutanoic acid)

• Product Name: 2-amino-3-cyclopentyl-3-methylbutanoic acid
• CAS No: 2228108-65-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6410305
• PubChem ID: 148462653
• Update Time: 2025-10-28

2-amino-3-cyclopentyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-cyclopentyl-3-methylbutanoic acid
• 2228108-65-2
• EN300-1817372

• Inchi： 1S/C10H19NO2/c1-10(2,8(11)9(12)13)7-5-3-4-6-7/h7-8H,3-6,11H2,1-2H3,(H,12,13)
• InChI Key： MDKITCKYPOJLLO-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1CCCC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-cyclopentyl-3-methylbutanoic acid

Introduction to 2-amino-3-cyclopentyl-3-methylbutanoic acid (CAS No: 2228108-65-2)

2-amino-3-cyclopentyl-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228108-65-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, which includes a cyclopentyl side chain and an amino group at the second position, presents a versatile scaffold for further chemical modifications and biological evaluations. Its molecular structure, featuring a branched four-carbon chain with an amino functionality and a cyclopentyl substituent, makes it an intriguing candidate for exploring novel pharmacological pathways.

The synthesis of 2-amino-3-cyclopentyl-3-methylbutanoic acid involves meticulous chemical transformations that highlight the compound's synthetic accessibility and potential for industrial-scale production. Researchers have demonstrated efficient synthetic routes that leverage readily available starting materials, enabling the scalable preparation of this compound. The incorporation of the cyclopentyl group introduces steric hindrance, which can be strategically exploited in designing molecules with enhanced binding affinity or selectivity in biological targets. This feature is particularly valuable in drug discovery efforts where precise molecular interactions are critical.

In recent years, 2-amino-3-cyclopentyl-3-methylbutanoic acid has been explored as a building block in the development of novel therapeutic agents. Its structural motifs are reminiscent of natural amino acids, suggesting potential applications in peptidomimetics and proteinase inhibitors. The amino group at the second carbon position allows for further derivatization, enabling the creation of diverse analogs with tailored biological activities. For instance, modifications at this position can influence solubility, metabolic stability, and overall pharmacokinetic profiles, making it a valuable intermediate in medicinal chemistry.

One of the most compelling aspects of 2-amino-3-cyclopentyl-3-methylbutanoic acid is its role in exploring new chemical space for drug discovery. The cyclopentyl ring provides a rigid scaffold that can enhance molecular stability while allowing for conformational flexibility necessary for effective binding to biological targets. This balance between rigidity and flexibility makes it an attractive scaffold for designing small molecules that interact with proteins or enzymes in complex ways. Furthermore, the presence of both amino and carboxylic acid functional groups allows for salt formation, which can improve solubility and formulation properties.

Recent studies have highlighted the potential of 2-amino-3-cyclopentyl-3-methylbutanoic acid in addressing specific therapeutic challenges. For example, researchers have investigated its derivatives as potential inhibitors of enzymes involved in inflammatory pathways. The structural features of this compound allow for selective interactions with target enzymes, potentially leading to reduced side effects compared to existing treatments. Additionally, its incorporation into peptidomimetic structures has shown promise in mimicking natural bioactive peptides while offering improved pharmacological properties such as enhanced bioavailability and longer half-life.

The versatility of 2-amino-3-cyclopentyl-3-methylbutanoic acid extends beyond its role as a synthetic intermediate; it also serves as a platform for exploring new chemical reactions and methodologies. Researchers have utilized this compound to develop novel catalytic systems that facilitate asymmetric synthesis or cross-coupling reactions. These advancements not only contribute to the efficient preparation of more complex molecules but also expand the synthetic toolbox available to chemists working in pharmaceuticals and biotechnology.

From a regulatory perspective, 2-amino-3-cyclopentyl-3-methylbutanoic acid (CAS No: 2228108-65-2) benefits from being classified as a specialty chemical rather than a high-risk substance. This classification simplifies regulatory compliance while still ensuring that appropriate safety measures are maintained during handling and storage. Manufacturers and researchers working with this compound can rely on established protocols for safe laboratory practices without facing stringent restrictions typically associated with high-risk chemicals.

The future prospects for 2-amino-3-cyclopentyl-3-methylbutanoic acid are promising, with ongoing research efforts aimed at uncovering new applications and refining synthetic methodologies. As computational chemistry and high-throughput screening technologies continue to advance, the potential for discovering novel derivatives with enhanced biological activity will only grow stronger. Furthermore, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into clinical candidates, bringing new therapeutic options to patients in need.

In conclusion,2-amino-3-cyclopentyl-3-methylbutanoic acid, CAS No: 2228108-65-2, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic utility. Its role as a building block for drug discovery efforts underscores its importance in developing next-generation therapeutics. As research continues to uncover new applications and refine synthetic strategies,this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.